Cas no 1804363-59-4 (2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine
• CAS No: 1804363-59-4
• MF: C₈H₆F₄INO
• MW: 335.037428379059
• CID: 4832751
• Update Time: 2025-10-28

2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4INO/c1-4-2-6(15-8(10,11)12)14-5(3-9)7(4)13/h2H,3H2,1H3
• InChI Key： YQWSJGLPJXJIMR-UHFFFAOYSA-N
• SMILES： IC1C(CF)=NC(=CC=1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3.6
• Topological Polar Surface Area: 22.1

Additional information on 2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine

Professional Introduction to 2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804363-59-4)

2-(Fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy)pyridine, with the CAS number 1804363-59-4, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug design. The structural features of this molecule, particularly the presence of functional groups such as fluoromethyl, iodo, methyl, and trifluoromethoxy, make it a versatile intermediate in the synthesis of various pharmacologically active agents.

The fluoromethyl group is a key feature of this compound, contributing to its reactivity and potential biological effects. Fluorinated compounds are known to exhibit enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles, making them highly desirable in drug development. The iodo substituent on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Additionally, the methyl group and the trifluoromethoxy moiety further enhance the compound's synthetic utility and influence its electronic properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The unique combination of substituents in 2-(fluoromethyl)-3-iodo-4-methyl-6-(trifluoromethoxy strong>)pyridine positions it as a valuable building block for the synthesis of small molecules with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, studies have demonstrated that pyridine-based compounds can modulate key signaling pathways involved in disease progression, offering promising avenues for drug discovery.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening techniques to identify novel bioactive molecules. 2-(< strong >Fluoromethyl strong >)-3-< strong >iodo strong >)-4-< strong >methyl strong >)-6-(< strong >trifluoromethoxy strong >)pyridine has been utilized in virtual screening campaigns to identify potential hits against various targets. Its structural motifs have been found to be compatible with diverse scaffold-hopping strategies, enabling the rapid design of structurally diverse libraries for experimental validation.

The synthesis of 2-(< strong >fluoromethyl strong >)-3-< strong >iodo strong >)-4-< strong >methyl strong >)-6-(< strong >trifluoromethoxy strong >)pyridine involves multi-step organic transformations that highlight the compound's synthetic flexibility. The introduction of the < strong >fluoromethyl strong > group can be achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. Similarly, the incorporation of the < strong >iodo strong > substituent can be accomplished via halogenation reactions or direct iodination methods. The presence of both electron-donating and electron-withdrawing groups allows for fine-tuning of the compound's reactivity, making it amenable to a wide range of synthetic modifications.

In academic research, this compound has been employed as a precursor in the development of novel ligands for enzyme inhibition studies. For example, researchers have explored its potential as a scaffold for designing kinase inhibitors, which are critical targets in cancer therapy. The ability to introduce various substituents at different positions on the pyridine ring allows for precise modulation of binding interactions with biological targets. This flexibility has led to several publications detailing the discovery and optimization of novel kinase inhibitors derived from this scaffold.

The impact of fluorine atoms on the pharmacological properties of small molecules cannot be overstated. The introduction of fluorine into a molecule can alter its lipophilicity, metabolic stability, and binding affinity. In the case of 2-(< strong >fluoromethyl strong >)-3-< str ong >iodo str ong >)-4-< str ong >methyl str ong >/6-(\t

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies aimed at their efficient preparation. Advances in catalytic systems have enabled more streamlined routes to these compounds, reducing costs and improving scalability. These advancements are crucial for translating laboratory discoveries into viable drug candidates that can progress through clinical trials.

Evaluation studies have demonstrated that derivatives of 2-(\t

The future direction of research involving 2-(\t